Cas no 190900-21-1 (Tert-butyl 5-oxo-1,4-diazepane-1-carboxylate)

• Product Name: Tert-butyl 5-oxo-1,4-diazepane-1-carboxylate
• CAS No: 190900-21-1
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• MDL: MFCD04115319
• CID: 66400
• PubChem ID: 22617736
• Update Time: 2025-11-02

Tert-butyl 5-oxo-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-oxo-1,4-diazepane-1-carboxylate
• 1H-1,4-Diazepine-1-carboxylic acid, hexahydro-5-oxo-, 1,1-dimethylethyl ester
• 1-N-Boc-5-oxo-1,4-diazepane
• 5-OXO-[1,4]DIAZEPANE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 1-(tert-butoxycarbonyl)hexahydro-(5H)-1,4-diazepin-5-one
• 1-(tert-butoxycarbonyl)hexahydro-(5H)-1,4-diazepine-5-one
• 1,1-dimethylethyl hexahydro-5-oxo-1H-1,4-diazepine-1-carboxylate
• 1-Boc-1,4-diazepan-5-one
• 5-oxo-[1,4]diazepane-1-carboxylic acid t-butyl ester
• N1-BOC-5-oxo-1,4-diazepane
• 1H-1,4-diazepine-1-carboxylic acid, hexahydro-5-oxo-, 1,1-
• 1-BOC-5-OXO-[1,4]DIAZEPANE
• 1H-1,4-Diazepine-1-carboxylicacid, hexahydro-5-oxo-, 1,1-dimethylethyl ester
• KSC540K3J
• 5-Oxo-[1,4]diazepane-1-carboxylicacidtert-butylester
• AMOT0283
• GLJYPTWEXBUATJ-UHFFFAOYSA-N
• STK506241
• Z1065867714
• 1-Boc-1 pound not4-diazepan-5-one
• AM20090116
• tert-butyl5-oxo-1,4-diazepane-1-carboxylate
• CS-W004238
• A4210
• AC-26734
• DTXSID00626981
• A1-00370
• J-517899
• BB 0260511
• EN300-119127
• SCHEMBL327562
• 1-Boc-Homopiperazine-5-One
• BCP32300
• FT-0649570
• MFCD04115319
• GS-4280
• 5-Oxo-[1,4]diazepane-1-carboxylic acid tert-butyl ester, AldrichCPR
• tert-butyl-5-oxo-1,4-diazepane-1-carboxylate
• tert-butyl 5-oxo-[1,4]diazepan-1-carboxylate
• 5-Oxo-1,4-diazepane-1-carboxylic acid tert-butyl ester
• SY020420
• 190900-21-1
• AKOS004910705
• 1-Boc-1,4-diazepan-5-one;Tert-butyl 5-oxo-1,4-diazepane-1-carboxylate
• BBL104431
• Tert-butyl 5-oxo-1,4-diazepane-1-carboxylate

• MDL： MFCD04115319
• Inchi： 1S/C10H18N2O3/c1-10(2,3)15-9(14)12-6-4-8(13)11-5-7-12/h4-7H2,1-3H3,(H,11,13)
• InChI Key： GLJYPTWEXBUATJ-UHFFFAOYSA-N
• SMILES： O(C(N1CCC(NCC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 214.13200
• Monoisotopic Mass: 214.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 0.1

Experimental Properties

• Density: 1.098
• Melting Point: 168-170°C
• Boiling Point: 373.1°C at 760 mmHg
• Flash Point: 179.4°C
• Refractive Index: 1.475
• PSA: 58.64000
• LogP: 1.01010

Tert-butyl 5-oxo-1,4-diazepane-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Additional information on Tert-butyl 5-oxo-1,4-diazepane-1-carboxylate

Comprehensive Overview of Tert-butyl 5-oxo-1,4-diazepane-1-carboxylate (CAS No. 190900-21-1)

Tert-butyl 5-oxo-1,4-diazepane-1-carboxylate (CAS No. 190900-21-1) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This Boc-protected diazepane derivative serves as a critical intermediate in the development of bioactive molecules, particularly in the design of heterocyclic compounds and peptidomimetics. Its unique structural features, including the 1,4-diazepane ring and tert-butyl carboxylate group, make it invaluable for modulating physicochemical properties in drug discovery.

Recent trends in medicinal chemistry highlight growing interest in saturated nitrogen heterocycles like 1,4-diazepane due to their enhanced metabolic stability compared to aromatic counterparts. The 5-oxo moiety in this compound provides a versatile handle for further functionalization, addressing common search queries such as "how to modify diazepane scaffolds" or "Boc-protected heterocycle applications". Researchers frequently explore its use in kinase inhibitor development and GPCR-targeted therapeutics, aligning with industry demands for novel CNS-active compounds.

The synthetic versatility of CAS 190900-21-1 is evidenced by its role in multi-step organic synthesis. Its tert-butyloxycarbonyl (Boc) group offers orthogonal protection for amine functionalities, a feature often searched in connection with "amine protection strategies" and "peptide coupling techniques". Analytical data shows typical purity >97% by HPLC, with characteristic NMR signals at δ 1.45 (s, 9H) for the tert-butyl group and δ 3.4-3.8 (m, 4H) for the diazepane protons, information highly relevant to researchers verifying compound identity.

In the context of green chemistry advancements, this compound's crystallization properties and solubility profile (soluble in DCM, THF; sparingly soluble in water) make it suitable for flow chemistry applications - a trending topic in process optimization discussions. Patent literature reveals its incorporation in protease inhibitor designs, particularly for viral targets, responding to frequent searches about "antiviral compound scaffolds". The carboxylate ester functionality enables diverse transformations, including hydrolysis to carboxylic acids or reduction to alcohols.

Storage recommendations for Tert-butyl 5-oxo-1,4-diazepane-1-carboxylate emphasize protection from moisture at 2-8°C, with stability data showing no decomposition under inert atmosphere for >24 months. These practical details address common logistical questions like "handling hygroscopic compounds" and "long-term storage of heterocycles". The compound's molecular weight (228.29 g/mol) and exact mass (228.1103) facilitate LC-MS characterization, crucial for quality control in GMP-compliant synthesis workflows.

Emerging applications include its use as a building block for macrocyclic compounds, particularly in protein-protein interaction inhibitors - a hot topic in cancer therapeutics research. The 1,4-diazepane core's conformational flexibility helps address bioavailability challenges often encountered with rigid scaffolds, explaining its prominence in recent publications on "improving drug-like properties". Regulatory databases confirm its non-hazardous status under standard handling conditions.

From a synthetic methodology perspective, the compound's ketone group participates in reductive amination and nucleophilic addition reactions, making it valuable for diversity-oriented synthesis. These characteristics respond to frequent search terms like "functional group interconversion of diazepanes". Its LogP value (predicted 1.2) and polar surface area (58 Ų) suggest favorable blood-brain barrier permeability, relevant to neuropharmacology studies.

The growing demand for sp3-rich fragments in fragment-based drug discovery further elevates the importance of this compound. Crystallographic studies reveal its chair conformation with equatorial carboxylate orientation, information critical for structure-based drug design queries. Suppliers typically provide comprehensive spectroscopic data (IR, MS, NMR) to support compound verification, addressing quality assurance concerns in pharmaceutical R&D.

In summary, Tert-butyl 5-oxo-1,4-diazepane-1-carboxylate represents a structurally privileged scaffold with multifaceted applications across modern drug discovery. Its combination of protectable amine, reactive carbonyl, and saturated heterocycle addresses numerous contemporary challenges in medicinal chemistry, from improving drug solubility to enabling targeted molecular modifications. The compound continues to gain attention in both academic and industrial settings as research into three-dimensional molecular architectures intensifies.